![molecular formula C17H21NO2S2 B2680935 1-((5-Methylthiophen-2-yl)sulfonyl)-3-phenylazepane CAS No. 1705668-76-3](/img/structure/B2680935.png)
1-((5-Methylthiophen-2-yl)sulfonyl)-3-phenylazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of piperazine, which is a class of organic compounds containing a nitrogen atom in a six-membered ring . Piperazine derivatives have been studied for their potential medicinal properties .
Molecular Structure Analysis
The molecular structure of similar compounds, such as 1-[(5-methylthiophen-2-yl)sulfonyl]piperazine hydrochloride, includes a piperazine ring with a sulfonyl group attached to a 5-methylthiophen-2-yl group .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact molecular structure. For instance, 1-[(5-methylthiophen-2-yl)sulfonyl]piperazine hydrochloride has a molecular weight of 282.81 .Scientific Research Applications
- Anti-Inflammatory Activity : Thiophene derivatives, including those containing the 5-methylthiophene moiety, have shown anti-inflammatory properties . Researchers explore their potential as novel anti-inflammatory agents.
- Thiophene-Based Drugs : Several commercially available drugs, such as Tipepidine, Tiquizium Bromides, and Dorzolamide, contain the thiophene nucleus. Understanding its role in existing drugs informs future drug design .
Medicinal Chemistry
Industrial Applications
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its potential applications. Given the interest in piperazine derivatives in medicinal chemistry , it’s possible that “1-((5-Methylthiophen-2-yl)sulfonyl)-3-phenylazepane” could be studied for its potential therapeutic effects.
properties
IUPAC Name |
1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S2/c1-14-10-11-17(21-14)22(19,20)18-12-6-5-9-16(13-18)15-7-3-2-4-8-15/h2-4,7-8,10-11,16H,5-6,9,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOTQJAKVQOTIDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CCCCC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((5-Methylthiophen-2-yl)sulfonyl)-3-phenylazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.